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Compound of Interest

Compound Name: Monomenthyl succinate

Cat. No.: B1246346

Proper disposal of Monomenthyl succinate is critical for ensuring laboratory safety and
environmental protection. As a compound classified for causing serious eye damage,
adherence to established protocols is essential. This guide provides detailed procedural steps,
safety information, and logistical plans for researchers, scientists, and drug development
professionals handling this chemical.

Chemical and Physical Properties

The following table summarizes key quantitative data for Monomenthyl succinate.
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Property Value Reference
Molecular Formula C14H2404 [1112]
Molecular Weight 256.34 g/mol [11[2][3]
CAS Number 77341-67-4 [1][21[3]
Physical State Solid, powder to crystal [11[3]

Color White to almost white [1][3]
Melting Point 62.0 - 66.0 °C [11[3]
Solubility Soluble in methanol [11[3]

Oral LD50 > 5000 mg/kg bw (Rat) [4]

Dermal LD50 > 2000 mg/kg bw (Rat) [4]

Hazard Identification and Safety

Monomenthyl succinate is classified under the Globally Harmonized System (GHS) with the
following hazard statement:

o H318: Causes serious eye damage.[2][3]

Due to this classification, appropriate personal protective equipment (PPE) must be worn at all
times when handling the chemical, especially during disposal procedures.

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe and compliant disposal of Monomenthyl
succinate.

Step 1: Personal Protective Equipment (PPE)

Before handling waste, ensure you are wearing appropriate PPE to mitigate exposure risks.

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] This is
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critical due to the H318 hazard classification.[2][3]

o Hand Protection: Wear chemical-impermeable gloves.

o Protective Clothing: A lab coat or other suitable protective clothing is required to avoid skin
contact.[4]

Step 2: Waste Collection and Segregation

Proper segregation prevents hazardous reactions and ensures cost-effective disposal.

Solid Waste: Collect waste Monomenthyl succinate powder, along with any grossly
contaminated items (e.g., weigh boats, contaminated paper towels), and place them in a
designated solid chemical waste container.

Segregation: Treat as non-halogenated organic waste. Do not mix with halogenated
solvents, oxidizers, or other incompatible waste streams.[6]

Spills: In case of a spill, sweep up the solid material and place it into a suitable, labeled
container for disposal. Avoid creating dust.[4][5]

Step 3: Container Selection and Labeling

Proper containment and labeling are mandated by regulations.

Container: Use a chemically compatible container that can be securely sealed. Plastic
containers are often preferred for solid waste.[7] The container should be clean on the
exterior and filled to no more than 90% capacity.[3]

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"Monomenthyl succinate,” and the associated hazard (e.g., "Eye Damage").

Step 4: Temporary Storage

Store waste safely pending collection by disposal services.

o Location: Store the sealed waste container in a designated and well-ventilated Satellite
Accumulation Area.
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» Conditions: Keep the container tightly closed in a dry, cool place.[5] Store it away from
incompatible materials such as strong oxidizing agents, acids, and bases.[5]

Step 5: Final Disposal
Monomenthyl succinate must be disposed of through approved channels.
» Method: Arrange for disposal through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4] Offer surplus and non-recyclable solutions to a
licensed disposal company.[9][10]

» Prohibition:Do not discharge Monomenthyl succinate into sewer systems or drains.[4]
Discharge into the environment must be avoided.[4][9][10]

Step 6: Contaminated Packaging Disposal

Empty containers must also be managed correctly.

» Decontamination: Whenever possible, containers should be triple-rinsed with a suitable
solvent (like methanol, in which it is soluble). The rinsate must be collected and disposed of
as chemical waste.

» Disposal: After proper decontamination, containers can be offered for recycling or
reconditioning. Alternatively, the packaging can be punctured to render it unusable and
disposed of in a sanitary landfill.[4]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Monomenthyl succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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